Cas no 1804076-77-4 (2-(Chloromethyl)-3-ethoxyphenylpropanal)

• Product Name: 2-(Chloromethyl)-3-ethoxyphenylpropanal
• CAS No: 1804076-77-4
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 4962045
• Update Time: 2025-05-24

2-(Chloromethyl)-3-ethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-ethoxyphenylpropanal

• Inchi： 1S/C12H15ClO2/c1-3-15-12-6-4-5-10(9(2)8-14)11(12)7-13/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： JYKKYNZQZLXHST-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on 2-(Chloromethyl)-3-ethoxyphenylpropanal

Recent Advances in the Study of 2-(Chloromethyl)-3-ethoxyphenylpropanal (CAS: 1804076-77-4)

2-(Chloromethyl)-3-ethoxyphenylpropanal (CAS: 1804076-77-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 2-(Chloromethyl)-3-ethoxyphenylpropanal is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound serves as a versatile building block for the construction of various pharmacologically active scaffolds, including benzofurans and indoles. These scaffolds are known for their wide range of biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. The ability to efficiently synthesize these structures using 2-(Chloromethyl)-3-ethoxyphenylpropanal highlights its importance in medicinal chemistry.

In addition to its synthetic utility, recent investigations have also focused on the biological activities of 2-(Chloromethyl)-3-ethoxyphenylpropanal itself. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. These findings open up new avenues for the development of anti-inflammatory drugs based on this chemical scaffold.

Another area of research has explored the pharmacokinetic properties of 2-(Chloromethyl)-3-ethoxyphenylpropanal. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding the compound's potential as a drug candidate and for optimizing its chemical structure to improve bioavailability and reduce toxicity. Early results indicate that the compound has a favorable metabolic stability, although further optimization may be required to enhance its therapeutic index.

Despite these promising findings, challenges remain in the development of 2-(Chloromethyl)-3-ethoxyphenylpropanal-based therapeutics. One of the primary concerns is the compound's potential reactivity, which may lead to off-target effects or toxicity. Researchers are actively working on modifying the chemical structure to mitigate these risks while retaining its desirable biological activities. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications.

In conclusion, 2-(Chloromethyl)-3-ethoxyphenylpropanal (CAS: 1804076-77-4) represents a valuable chemical entity with significant potential in drug discovery and development. Its versatility as a synthetic intermediate and its promising biological activities make it a compound of great interest to the pharmaceutical industry. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its properties for therapeutic applications. As such, this compound is likely to remain a focal point of chemical biology and medicinal chemistry research in the coming years.